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Executive Summary

Hexachloroacetone, also known as perchloroacetone, is a halogenated ketone with the
chemical formula CsCleO.[1][2] It serves as a critical intermediate and reagent in various fields
of organic synthesis, including the production of pharmaceuticals, agrochemicals, and specialty
chemicals.[3][4] Its utility stems from the two trichloromethyl groups attached to a central
carbonyl, making it a powerful trichloroacetylating agent.[5][6] This document provides a
comprehensive technical overview of hexachloroacetone's molecular structure,
physicochemical properties, synthesis protocols, and analytical characterization methods,
intended for professionals in research and development.

Molecular Structure and Identification

Hexachloroacetone is an organic compound with the formula (CIzC)2CO.[5] The IUPAC name
is 1,1,1,3,3,3-Hexachloropropan-2-one.[5] The positions of the chlorine atoms are generally
omitted from the common name as all possible alpha-positions are fully substituted.[5]

Figure 1: 2D Molecular Structure of Hexachloroacetone

Chemical and Physical Properties

The key identifiers and physicochemical properties of hexachloroacetone are summarized in
the table below for easy reference.
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Property Value Reference(s)
1,1,1,3,3,3-Hexachloropropan-

IUPAC Name [5]
2-one
Perchloroacetone,

Synonyms [21151[7]
Hexachloropropanone, HCA

CAS Number 116-16-5 [2][5]

Molecular Formula C3CleO [1112][5]

Molecular Weight 264.75 g/mol [L][2][5][8]

Appearance Colorless to yellowish liquid [1][5]

Melting Point -2°C [5]

B , 204 °C (at 760 mmHg); 66-70

Boiling Point [5]
°C (at 6 mmHg)

Density 1.743 g/mL at 25 °C [1]

Solubility Slightly soluble in water [1][5]
DOJXGHGHTWFZHK-

InChl Key [21[5]1[9]
UHFFFAOYSA-N

SMILES CIC(Cl(Chc(=0)c(chcnel [5]

Experimental Protocols
Synthesis of Hexachloroacetone

Hexachloroacetone is typically produced via the catalytic liquid-phase chlorination of acetone

or partially chlorinated acetones.[6] The process involves the substitution of all six alpha-

hydrogens with chlorine atoms.

General Protocol: Catalytic Liquid-Phase Chlorination

o Reactor Setup: A glass-lined or nickel reactor equipped with a condenser, gas inlet tube, and

mechanical stirrer is charged with a solvent (often hexachloroacetone itself) and a catalyst.

[6][10] Common catalysts include activated carbon or pyridine.[6]
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Initiation: The reactor is heated to a temperature between 130-170 °C.[6] Acetone (or a
chloroacetone intermediate) is introduced into the reactor.

Chlorination: Chlorine gas is bubbled through the reaction mixture.[6] The reaction is highly
exothermic and requires careful temperature control. The reaction proceeds through various
chlorinated intermediates (mono-, di-, tri-, tetra-, and pentachloroacetone) until
hexachloroacetone is formed.[11]

Monitoring: The reaction progress can be monitored by gas chromatography (GC) to analyze
the composition of the reaction mixture. The reaction is considered complete when the
concentration of intermediates, particularly pentachloroacetone, is minimized.

Catalyst Separation: If a solid catalyst like activated carbon is used, it is separated from the
crude product mixture by filtration.[6]

Purification: The crude hexachloroacetone is purified by fractional distillation, often under
reduced pressure, to separate the final product from any remaining intermediates and
solvent.[6][11] Industrial processes report yields as high as 98.4%.[10]
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Figure 2: General Workflow for Hexachloroacetone Synthesis

Analytical Characterization
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The identity and purity of synthesized hexachloroacetone are confirmed using standard
spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *3C NMR is used to confirm the carbon
framework. Due to the molecule's symmetry, the two trichloromethyl carbons (-CCls) are
chemically equivalent, and the central carbonyl carbon (C=0) gives a distinct signal. 13C
NMR spectra for hexachloroacetone are available in public databases.[12]

« Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify functional groups. The
most prominent feature in the IR spectrum of hexachloroacetone is a strong absorption
band corresponding to the C=0 stretching vibration of the ketone group. This data is
available on the NIST Chemistry WebBook.[13]

e Mass Spectrometry (MS): Electron lonization Mass Spectrometry (EI-MS) is used to
determine the molecular weight and fragmentation pattern.[14] The mass spectrum will show
the molecular ion peak and characteristic peaks resulting from the loss of chlorine atoms or
CCls groups, which helps in confirming the structure.[13]

Applications in Research and Drug Development

Hexachloroacetone is a versatile compound with several key applications:
o Chemical Synthesis: It serves as a precursor for producing other important chemicals. For
example, it is used in the industrial synthesis of hexafluoroacetone via treatment with HF.[5]

It is also a raw material for producing deuterated chloroform (CDCIz), a common NMR
solvent, through hydrolysis with deuterium oxide.[6]

o Pharmaceutical Intermediates: The compound is a building block in the synthesis of various
pharmaceutical compounds, including antiviral and anti-inflammatory drugs.[4]

o Agrochemicals: A primary use of hexachloroacetone is as a pesticide and in the formulation
of herbicides.[5]

o Reagent: It functions as a trichloroacetylating agent, similar in reactivity to trichloroacetyl
chloride, and is used for efficient amino acid activation in peptide synthesis.[5]

Safety and Handling
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Hexachloroacetone is a toxic and hazardous chemical. It is harmful if swallowed and toxic if
inhaled.[15][16] It can cause skin irritation and may lead to an allergic skin reaction.[15] When
heated, it can evolve toxic phosgene gas.[1] Handling requires appropriate personal protective
equipment (PPE), including gloves and respiratory protection, and must be done in a well-
ventilated area.[6][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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